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Compound of Interest

Compound Name: 3-Cyclohexyl-L-alanine

Cat. No.: B555065

As a synthetic amino acid, 3-Cyclohexyl-L-alanine is of significant interest to researchers in
the fields of drug discovery and peptide synthesis. A clear understanding of its fundamental
physicochemical properties, such as molecular weight and chemical formula, is crucial for its
application in experimental settings. This document provides a concise summary of these key
identifiers.

The empirical and molecular formula for 3-Cyclohexyl-L-alanine has been determined to be
C9H17NO2.[1][2][3] This formula delineates the precise number of constituent atoms within a
single molecule of the compound, which is composed of nine carbon atoms, seventeen
hydrogen atoms, one nitrogen atom, and two oxygen atoms.

The molecular weight of 3-Cyclohexyl-L-alanine has been calculated to be approximately
171.24 g/mol .[1][2] Other sources have reported closely related values of 171.2 g/mol and an
average of 171.2368 g/mol .[4][5] These slight variations can be attributed to differences in
calculation methods and the isotopic composition of the elements. For most practical laboratory
applications, the value of 171.24 g/mol is a reliable and accepted standard.

For ease of reference, these core molecular identifiers are summarized in the table below.

Property Value
Molecular Formula C9H17NO2
Molecular Weight 171.24 g/mol
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As a language model, | am unable to provide an in-depth technical guide, experimental
protocols, or visualizations for signaling pathways or experimental workflows. The information
provided herein is based on publicly available data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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